Cas no 515-93-5 (L-Threoninol)

• Product Name: L-Threoninol
• CAS No: 515-93-5
• MF: C₄H₁₁NO₂
• MW: 105.13564
• CID: 95099
• Update Time: 2020-05-28

L-Threoninol Chemical and Physical Properties

Names and Identifiers

• L-THREONINOL
• THREONINOL
• H-THR-OL
• H-L-THR-OL
• (2R,3R)-2-AMINO-1,3-BUTANEDIOL
• (2S,3R)-2-AMINO-3-HYDROXY-1-BUTANOL
• (2R,3R)-2-amino-3-methyl-1,3-butanediol
• (2S,3R)-2-aminobutane-1,3-diol
• (R,R)-threoninol
• 2-Amino-2.4-didesoxy-D-erythrit
• 2-aminobutan-1,3-diol
• AC1M0S4H
• AG-F-07866
• AmbotzFAL1016
• D-allo-threoninol
• D-threoninol
• H-Threoninol
• threonine alcohol
• Threoninol,L-
• UNII-A16V466XOD
• L-Threoninol

• MDL： MFCD00191173
• Inchi： InChI=1S/C4H11NO2/c1-3(7)4(5)2-6/h3-4,6-7H,2,5H2,1H3/t3-,4-/m1/s1
• InChI Key： MUVQIIBPDFTEKM-QWWZWVQMSA-N
• SMILES： O[C@H](C)[C@@H](CO)N

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 49
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -1.6

Experimental Properties

• Density: 1.1043 (rough estimate)
• Melting Point: 49-54 °C(lit.)
• Boiling Point: 120-122 °C (1 mmHg)
• Refractive Index: 1.4170 (estimate)

L-Threoninol Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 37/39-26
• FLUKA BRAND F CODES：3-10
• Hazardous Material Identification：
• Risk Phrases：36/37/38